1-tert-butyl-3-(trifluoromethyl)-1H-pyrazole

• Molecular Formula: C8H11F3N2
• Molecular Weight: 192.18 g/mol
• IUPAC Name: 1-tert-butyl-3-(trifluoromethyl)pyrazole
• InChI: InChI=1S/C8H11F3N2/c1-7(2,3)13-5-4-6(12-13)8(9,10)11/h4-5H,1-3H3
• InChI Key: SJPJRACIVGKRDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C=CC(=N1)C(F)(F)F

Description

1-tert-butyl-3-(trifluoromethyl)-1H-pyrazole is a useful research compound. Its molecular formula is C8H11F3N2 and its molecular weight is 192.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 5 g of 4-ethoxy-1,1,1-trifluoro-3-butene-2-one, 3 g of sodium acetate and 15 ml of ethanol was added 4.6 g of tert-butylhydrazine hydrochloride, and the mixture was heated to reflux for 2 days. Water was added to the reaction mixture, and the mixture was extracted with diethyl ether three times. The organic layers were combined, washed with an aqueous saturated sodium chloride solution, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to obtain 3.0 g of 1-tert-butyl-3-trifluoromethyl-1H-pyrazole of the formula: